Cas no 2137579-07-6 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid
• CAS No: 2137579-07-6
• MF: C₂₆H₃₁NO₄
• MW: 421.528647661209
• CID: 6492006
• PubChem ID: 165660261
• Update Time: 2025-10-29

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid
• 2137579-07-6
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,5-trimethylcyclohexane-1-carboxylic acid
• EN300-1083688

• Inchi： 1S/C26H31NO4/c1-17-12-25(2,3)15-26(13-17,23(28)29)16-27-24(30)31-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： ZPXNQNHNNMGJAF-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 421.22530847g/mol
• Monoisotopic Mass: 421.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid

Comprehensive Analysis of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 2137579-07-6)

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 2137579-07-6) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation applications.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in biopharmaceuticals and targeted therapies. The 3,3,5-trimethylcyclohexane moiety in this compound enhances its stability and lipophilicity, making it particularly useful for designing peptide-based therapeutics with improved bioavailability. This aligns with the growing interest in peptide drug delivery systems and sustainable pharmaceutical chemistry.

The Fmoc group in 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid is a cornerstone of modern peptide chemistry. Its mild deprotection conditions under basic treatment (e.g., piperidine) minimize side reactions, a feature highly sought after in automated peptide synthesizers. This compound is often referenced in discussions about green chemistry and reducing synthetic waste, as Fmoc-based strategies are more environmentally friendly compared to older Boc (tert-butoxycarbonyl) methods.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and structure of this compound, which is a common query among quality control professionals. The carboxylic acid functionality allows for further derivatization, enabling its use in linker molecules for antibody-drug conjugates (ADCs) or prodrug development. These applications are frequently explored in forums discussing next-generation biotherapeutics.

Storage and handling of CAS No. 2137579-07-6 require attention to moisture sensitivity, a topic often raised in chemical storage best practices discussions. Its shelf life can be extended under inert atmospheres, which is critical for laboratories focusing on long-term reagent stability. The compound’s compatibility with non-polar solvents like dichloromethane also makes it a versatile candidate for diverse synthetic protocols.

In conclusion, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5-trimethylcyclohexane-1-carboxylic acid represents a nexus of innovation in peptide science and medicinal chemistry. Its relevance to trending topics like personalized medicine and AI-driven drug design ensures continued interest from both academic and industrial researchers. For those investigating structure-activity relationships (SAR) or peptide modifications, this compound offers a robust platform for exploratory and applied research.